N-[3-(hydrazinecarbonyl)thiophen-2-yl]acetamide

• IUPAC Name: N-[3-(hydrazinecarbonyl)thiophen-2-yl]acetamide
• InChI: InChI=1S/C7H9N3O2S/c1-4(11)9-7-5(2-3-13-7)6(12)10-8/h2-3H,8H2,1H3,(H,9,11)(H,10,12)
• InChI Key: BXJPRJIDQJHGEN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=CS1)C(=O)NN
• Molecular Formula: C7H9N3O2S
• Molecular Weight: 199.23 g/mol

Description

N-[3-(hydrazinecarbonyl)thiophen-2-yl]acetamide , also known as HTA , is a chemical compound with the molecular formula C₉H₁₀N₄OS . It features a thiophene ring substituted with a hydrazinecarbonyl group at position 3 and an acetamide group at position 2.

Synthesis Analysis

The synthesis of HTA involves reacting 2-aminothiophene-3-carbonitrile with activated 2-(thiophen-2-yl)acetic acid in an N-acylation reaction. The resulting compound has been characterized through elemental analyses, FT-IR spectroscopy, 1H and 13C NMR studies, and single crystal X-ray crystallography.

Molecular Structure Analysis

HTA’s molecular structure consists of a thiophene ring with a hydrazinecarbonyl group (NH–CO–NH₂) at position 3 and an acetamide group (CH₃–C(=O)–NH₂) at position 2. The compound’s linear formula is C₇H₈ClN₃O₂S .

Physical And Chemical Properties Analysis

• InChI Code : 1S/C₇H₈ClN₃O₂S/c1-3(12)10-7-4(6(13)11-9)2-5(8)14-7/h2H,9H₂,1H₃,(H,10,12)(H,11,13)

Mechanism of Action

The exact mechanism of action of N-[3-(hydrazinecarbonyl)thiophen-2-yl]acetamide is not fully understood. However, it has been proposed that the compound may exert its biological effects through the inhibition of pro-inflammatory cytokines and the induction of antioxidant enzymes. This compound has also been found to inhibit the activity of certain enzymes involved in cancer cell proliferation.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. The compound has been found to reduce inflammation and oxidative stress, which could make it a potential treatment for a range of diseases. Additionally, this compound has been found to inhibit the growth and proliferation of cancer cells, making it a potential treatment for various types of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-(hydrazinecarbonyl)thiophen-2-yl]acetamide in lab experiments is that the compound has been extensively studied and has a well-established safety profile. Additionally, this compound is relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using this compound in lab experiments is that the compound may exhibit different effects in different cell types or animal models.

Future Directions

There are several potential future directions for research on N-[3-(hydrazinecarbonyl)thiophen-2-yl]acetamide. One area of research could focus on the development of this compound-based drugs for the treatment of inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis. Another area of research could focus on the development of this compound-based drugs for the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further research could be conducted to better understand the mechanism of action of this compound and to identify potential new therapeutic applications for the compound.

Scientific Research Applications

N-[3-(hydrazinecarbonyl)thiophen-2-yl]acetamide has been extensively studied for its potential therapeutic applications. The compound has been found to exhibit anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. This compound has also been found to exhibit antioxidant properties, which could make it a potential treatment for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, this compound has been found to exhibit anticancer properties, making it a potential treatment for various types of cancer.

Safety and Hazards

• MSDS : Link to Safety Data Sheet